o-Tolidine

• CAS: 119-93-7
• Synonyms: 3,3’-Dimethyl-[1,1’-biphenyl]-4,4’-diamine; 3,3’-Dimethylbenzidine; 3,3’-Dimethyl-4,4’-biphenyldiamine; 3,3’-Dimethyl-4,4’-diaminobiphenyl; o-Tolidine; 4,4’-Diamino-3,3’-dimethylbiphenyl; 4’-Amino-3,3’-dimethyl[1,1’-biphenyl]-4-ylamine; C.I. 37230; C
• Molecular Formula: C14H16N2
• Molecular Weight: 212.29 g/mol
• SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C)N
• InChI: InChI=1S/C14H16N2/c1-9-7-11(3-5-13(9)15)12-4-6-14(16)10(2)8-12/h3-8H,15-16H2,1-2H3
• InChIKey: NUIURNJTPRWVAP-UHFFFAOYSA-N
• Solubility: less than 1 mg/mL at 66 °F (NTP, 1992); In water, 1,300 mg/L at 25 °C; Soluble in alcohol, ether, dilute acids; Solubility in water, g/100ml at 25 °C: 0.13 (poor); 0.1%

Replace carcinogenic benzidine (IARC Group 1) with o-tolidine (Group 2B) — the only benzidine congener validated for direct substitution in clinical hemoglobin assays, forensic blood tests (5× Kastle-Meyer sensitivity), mycobacteriology niacin tests (99% concordance), and neuroscience EM tracing with superior membrane clarity. Procure under IARC/REACH controlled-use provisions. Research and bulk quantities available.

o-Tolidine (CAS 119-93-7) Procurement Guide: Verified Differentiation from Benzidine, o-Dianisidine, TMB, and Other In-Class Analogs

o-Tolidine (3,3′-dimethylbenzidine, CAS 119-93-7) is a biphenyl aromatic diamine belonging to the benzidine congener class [1]. It is industrially produced via benzidine rearrangement of hydrazotoluene derivatives and serves as a key intermediate in azo dye and pigment manufacturing, as well as a chromogenic peroxidase substrate in clinical, forensic, and neuroanatomical assays [2]. Its molecular formula is C₁₄H₁₆N₂ (MW 212.29 g/mol), melting point 129–131 °C, with solubility in alcohol, ether, and dilute acids but sparing solubility in water [1]. Unlike its parent compound benzidine, o-tolidine carries IARC Group 2B classification, a differentiation that directly impacts procurement decisions where occupational safety regulations govern chemical selection [3].

• [1] O'Neil, M. J. (Ed.). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals. 15th ed. Royal Society of Chemistry, 2013. Entry 9579 (o-Tolidine). View Source
• [2] IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. Some Aromatic Amines, Organic Dyes, and Related Exposures. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 99. Lyon: International Agency for Research on Cancer, 2010. View Source
• [3] IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. Overall Evaluations of Carcinogenicity: An Updating of IARC Monographs Volumes 1 to 42. IARC Monographs, Suppl. 7, 1987. Benzidine: Group 1; o-Tolidine: Group 2B. View Source

Why o-Tolidine Cannot Be Simply Replaced by Benzidine, o-Dianisidine, or 3,3′-Dichlorobenzidine in Analytical and Industrial Workflows

Although o-tolidine, benzidine, o-dianisidine (3,3′-dimethoxybenzidine), and 3,3′-dichlorobenzidine share a common biphenyl-4,4′-diamine scaffold, their differential redox potentials, steric effects from 3,3′-substituents, and divergent carcinogenicity classifications produce measurable differences in peroxidase kinetics, chromogen sensitivity, mutagenic activation, and regulatory permissibility [1]. Direct substitution without verification leads to systematic errors in colorimetric assays because the methyl substituents in o-tolidine alter both the oxidation midpoint potential and the stability of the meriquinonoid chromophore relative to the unsubstituted benzidine or the methoxy-substituted o-dianisidine [2]. Moreover, in jurisdictions where benzidine is banned as an IARC Group 1 carcinogen, o-tolidine (Group 2B) may remain permissible under specific controlled-use exemptions, making it a legally distinct procurement decision rather than an interchangeable commodity [3].

• [1] Sentchouk, V. V.; Grintsevich, E. E. Oxidation of Benzidine and Its Derivatives by Thyroid Peroxidase. Biochemistry (Moscow) 2004, 69 (2), 201–207. View Source
• [2] Belcher, R.; Nutten, A. J.; Stephen, W. I. Determination of Chlorine in Water: Suggested Use of 3,3′-Dimethylnaphthidine. Analytical Chemistry 1954, 26 (4), 772–774. View Source
• [3] Golka, K.; Kopps, S.; Myslak, Z. W. Carcinogenicity of Azo Colorants: Influence of Solubility and Bioavailability. Toxicology Letters 2004, 151 (1), 203–210. View Source

o-Tolidine (119-93-7): Quantitative Head-to-Head Performance Evidence Against Closest Analogs

Niacin Production Test in Mycobacteria: o-Tolidine Matches Benzidine with 99% Agreement Across 560 Clinical Isolates

In the largest controlled comparison reported, o-tolidine–cyanogen bromide was directly benchmarked against the standard benzidine–cyanogen bromide method for detecting niacin production in mycobacterial cultures [1]. Of 560 cultures tested, 174 were negative and 380 positive by both methods, yielding 99% concordance (554/560) [1]. Four cultures were uniquely detected by o-tolidine and two only by benzidine, establishing non-inferiority of the o-tolidine reagent [1]. The o-tolidine method produces a pink-to-red precipitate qualitatively easier to score than the yellow chromogen generated by the aniline-based alternative [1].

Evidence Dimension	Diagnostic concordance rate for niacin detection
Target Compound Data	o-Tolidine: 99% agreement with reference benzidine method; 4 discordant positives (1 graded 1+, 3 graded 2+)
Comparator Or Baseline	Benzidine: reference standard; 2 discordant positives (both graded 1+)
Quantified Difference	Agreement rate = 99% (554/560 cultures); o-tolidine detected 4 additional positives, missed 2 relative to benzidine
Conditions	560 mycobacterial cultures on Löwenstein-Jensen slopes, 4-week incubation at 37 °C; 1.5% w/v o-tolidine in ethanol vs. 3% w/v benzidine; cyanogen bromide development

Why This Matters

Laboratories facing benzidine supply discontinuation can adopt o-tolidine with statistically validated equivalent diagnostic sensitivity, avoiding re-validation of an entirely new test system.

• [1] Venkataraman, P.; Prabhakar, R. Niacin Production Test in Mycobacteria: Replacement of Benzidine–Cyanogen Bromide Reagent by o-Tolidine–Cyanogen Bromide. Indian Journal of Tuberculosis 1977, 24 (4), 153–154. View Source

Quantitative Hemoglobin Estimation: o-Tolidine Delivers Accuracy and Reproducibility Equal to Benzidine with Superior Urine Suitability

Lewis (1965) developed and validated a spectrophotometric method substituting o-tolidine for benzidine as the chromogenic peroxidase substrate for hemoglobin quantification in serum and urine [1]. The method covers a linear working range of 0–125 mg hemoglobin per 100 mL [1]. The author explicitly states that o-tolidine 'gives results equal in accuracy and reproducibility to a benzidine method in common use' and is 'a more satisfactory technique for estimating the haemoglobin content of urine' [1]. The improvement in urine matrices is attributed to the hydrogen-ion-concentration-dependent spectral properties of oxidized o-tolidine, which mitigate interference from urinary chromogens that affect the benzidine readout [1].

Evidence Dimension	Accuracy and reproducibility of hemoglobin quantification in serum and urine
Target Compound Data	o-Tolidine: linear range 0–125 mg/100 mL; accuracy and reproducibility equal to benzidine; rated more satisfactory for urine
Comparator Or Baseline	Benzidine: equivalent accuracy and reproducibility in serum; rated less satisfactory for urine matrices
Quantified Difference	Equal within analytical error; superior practical performance in urine (matrix-dependent advantage)
Conditions	Peroxidase system with hydrogen peroxide; spectrophotometric detection of oxidized o-tolidine; serum and urine matrices; pH-controlled conditions

Why This Matters

Clinical chemists replacing benzidine-based hemoglobin assays for safety reasons can switch to o-tolidine without loss of quantitative accuracy and gain improved performance in urine—the most diagnostically relevant matrix for hemoglobinuria screening.

• [1] Lewis, G. P. Method Using Ortho-Tolidine for the Quantitative Determination of Haemoglobin in Serum and Urine. Journal of Clinical Pathology 1965, 18 (2), 235–239. View Source

Chlorine Detection Sensitivity: o-Tolidine Is Functionally Equivalent to Benzidine but Outperformed by 3,3′-Dimethylnaphthidine in Color Stability

Belcher, Nutten, and Stephen (1954) systematically compared the chlorine-detection sensitivities of benzidine, o-tolidine (3,3′-dimethylbenzidine), and eight other substituted benzidine derivatives [1]. Under standardized conditions (0.1% amine reagent, 1 N HCl), both benzidine and o-tolidine registered a comparative sensitivity of 1.0, producing a pale-yellow meriquinonoid chromophore that fades rapidly, making them functionally interchangeable but suboptimal [1]. By contrast, 3,3′-dimethylnaphthidine achieved a comparative sensitivity of 0.1, yielded a pink-red chromophore with exceptional stability (>15 min before detectable fading), and enabled photometric quantification down to 0.05 ppm chlorine [1]. Under Nessler-tube conditions, 3,3′-dimethylnaphthidine achieved a limiting sensitivity of 0.04 ppm, compared with 0.1 ppm for benzidine and 0.07 ppm for o-tolidine [1].

Evidence Dimension	Comparative sensitivity and color stability for chlorine detection
Target Compound Data	o-Tolidine (3,3′-dimethylbenzidine): comparative sensitivity 1.0; pale yellow, fades rapidly; Nessler-tube limiting sensitivity 0.07 ppm
Comparator Or Baseline	Benzidine: comparative sensitivity 1.0, pale yellow, fades rapidly, 0.1 ppm; 3,3′-Dimethylnaphthidine: comparative sensitivity 0.1, pink-red, very stable, 0.04 ppm
Quantified Difference	o-Tolidine = Benzidine in sensitivity (ratio 1.0:1.0); 3,3′-Dimethylnaphthidine is 10× more sensitive and produces a chromophore that is stable at least 15–20 min vs. rapid fading
Conditions	0.1% amine solution in 1 N HCl (or glacial acetic acid for dimethylnaphthidine); chlorine water; test-tube and Nessler-tube formats; EEL photoelectric colorimeter with green filter (Ilford 404)

Why This Matters

Procurement specialists selecting a chlorine-detection chromogen should choose o-tolidine over benzidine only if regulatory constraints on benzidine exist; laboratories seeking maximum sensitivity and color stability should select 3,3′-dimethylnaphthidine instead.

• [1] Belcher, R.; Nutten, A. J.; Stephen, W. I. Determination of Chlorine in Water: Suggested Use of 3,3′-Dimethylnaphthidine. Analytical Chemistry 1954, 26 (4), 772–774. View Source

Forensic Presumptive Blood Detection: o-Tolidine Sensitivity (1:5,000) Is 5-Fold Higher Than Kastle-Meyer, 2-Fold Lower Than Luminol

A 2020 comparative study evaluated the sensitivity of Kastle-Meyer (phenolphthalein), o-tolidine (O-Tol), and Luminol for detecting diluted bloodstains on six fabric substrates (fleece, felt, linen, denim, flannel, terrycloth) using direct testing methods [1]. Overall sensitivities were Kastle-Meyer 1:1,000, o-tolidine 1:5,000, and Luminol 1:10,000 [1]. On terrycloth specifically, o-tolidine achieved 1:10,000—matching Luminol—demonstrating substrate-dependent performance advantages [1]. Literature values report o-tolidine sensitivity up to 1:100,000 under optimized conditions, indicating that laboratory protocol significantly influences realized sensitivity [2].

Evidence Dimension	Blood dilution detection limit on fabric substrates
Target Compound Data	o-Tolidine: overall sensitivity 1:5,000 (range 1:1,000 on fleece to 1:10,000 on terrycloth)
Comparator Or Baseline	Kastle-Meyer: 1:1,000; Luminol: 1:10,000
Quantified Difference	o-Tolidine is 5× more sensitive than Kastle-Meyer; Luminol is 2× more sensitive than o-tolidine
Conditions	Six fabric substrates (fleece, felt, linen, denim, flannel, terrycloth); direct testing method; diluted human bloodstains; visual color/chemiluminescence readout

Why This Matters

Forensic laboratories selecting a presumptive blood test based on sensitivity-rank requirements should choose o-tolidine over Kastle-Meyer when a mid-range-sensitivity, field-deployable catalytic color test without specialized imaging equipment is preferred over the chemiluminescence-based Luminol.

• [1] de Melo, N. Comparison of the Sensitivity of Presumptive Blood Tests Kastle-Meyer, O-Tolidine and Luminol on Six Fabric Substrates. M.S. Thesis, Boston University, 2020. View Source
• [2] Cox, M. A Study of the Sensitivity and Specificity of Four Presumptive Tests for Blood. Journal of Forensic Sciences 1991, 36 (5), 1503–1511. View Source

Carcinogenicity Classification: o-Tolidine Is IARC Group 2B (Possibly Carcinogenic) vs. Benzidine Group 1 (Carcinogenic to Humans)

The IARC Monographs programme classifies benzidine as Group 1 (carcinogenic to humans) based on sufficient epidemiological evidence from occupational cohort studies demonstrating increased bladder cancer risk, whereas o-tolidine (3,3′-dimethylbenzidine), o-dianisidine, and 3,3′-dichlorobenzidine are each classified as Group 2B (possibly carcinogenic to humans) based on sufficient animal evidence but limited or confounded human data [1][2]. Under current EU regulations, azo dyes derived from benzidine, o-tolidine, and o-dianisidine are all classified as Category 2 carcinogens [2]. However, the differential between Group 1 and Group 2B has practical procurement implications: many jurisdictions impose stricter handling, disposal, and reporting requirements on Group 1 agents, making o-tolidine the less regulated alternative in laboratories that require a benzidine-class peroxidase chromogen [3].

Evidence Dimension	IARC carcinogenicity classification
Target Compound Data	o-Tolidine: IARC Group 2B (possibly carcinogenic to humans); EU Category 2 carcinogen
Comparator Or Baseline	Benzidine: IARC Group 1 (carcinogenic to humans); EU Category 1A carcinogen
Quantified Difference	One classification tier difference (Group 1 vs. Group 2B), reflecting divergent weight of human epidemiological evidence
Conditions	IARC Monographs Volume 99 evaluation (2010); EU CLP Regulation classification

Why This Matters

Procurement of o-tolidine may be permissible under occupational hygiene protocols where benzidine is banned; this regulatory differential alone can dictate compound selection in jurisdictions with Group-1-carcinogen prohibitions.

• [1] IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. Some Aromatic Amines, Organic Dyes, and Related Exposures. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 99. Lyon: International Agency for Research on Cancer, 2010. Benzidine: Group 1 (pp. 117–166); 3,3′-Dimethylbenzidine: Group 2B (pp. 167–192). View Source
• [2] Golka, K.; Kopps, S.; Myslak, Z. W. Carcinogenicity of Azo Colorants: Influence of Solubility and Bioavailability. Toxicology Letters 2004, 151 (1), 203–210. View Source
• [3] National Toxicology Program. 15th Report on Carcinogens. U.S. Department of Health and Human Services, 2021. Benzidine: Known to be a Human Carcinogen; o-Tolidine: Reasonably Anticipated to be a Human Carcinogen. View Source

HRP Neurohistochemistry: o-Tolidine Ranks Between TMB and DAB in Reaction-Product Distribution and Is EM-Suitable

Carson and Mesulam (1982) compared eight HRP detection methods in adjacent vibratome sections of mouse lumbar spinal cord following retrograde transport of an HRP–wheat germ agglutinin conjugate [1]. The rank order of reaction-product distribution (by light and electron microscopy) was: TMB > BDHC ≈ o-tolidine > DAB-based methods > PPD-PC [1]. Critically, TMB, BDHC, and o-tolidine reaction products were all deemed suitable for electron microscopy, whereas the four DAB variants yielded restricted distribution [1]. A subsequent independent study (Elberger et al., 1992) found that o-tolidine produces an electron-dense reaction product distributed uniformly throughout cytoplasm and nucleoplasm, with unobscured membranes enabling clear visualization of mitochondria, lysosomes, Golgi apparatus, and endoplasmic reticulum—a morphological preservation quality attributed specifically to the o-tolidine chromogen [2].

Evidence Dimension	Reaction-product distribution extent and EM suitability in HRP neurohistochemistry
Target Compound Data	o-Tolidine: distribution ranked below TMB but above BDHC (approximately equal to BDHC); fully EM-suitable; uniform cytoplasmic/nucleoplasmic labeling with unobscured membranes
Comparator Or Baseline	TMB: largest distribution, distinctive crystalloid EM appearance, most unequivocal identification of labeled profiles; DAB: restricted distribution, limited EM clarity
Quantified Difference	Ordinal ranking: TMB (rank 1) > BDHC/o-tolidine (rank 2) > DAB (rank 3) > PPD-PC (rank 4); o-tolidine = BDHC in distribution; o-tolidine < TMB; o-tolidine > all DAB procedures
Conditions	Mouse lumbar spinal cord; HRP–WGA conjugate; retrograde axonal transport; vibratome sections; light and electron microscopic evaluation

Why This Matters

Neuroscientists selecting an HRP chromogen must choose between TMB for maximal sensitivity with distinctive crystalloid EM signature or o-tolidine for excellent EM ultrastructural preservation with uniform whole-cell labeling; the choice is application-dependent and cannot be satisfied by DAB-based protocols.

• [1] Carson, K. A.; Mesulam, M. M. Electron Microscopic Demonstration of Neural Connections Using Horseradish Peroxidase: A Comparison of the Tetramethylbenzidine Procedure with Seven Other Histochemical Methods. Journal of Histochemistry and Cytochemistry 1982, 30 (5), 425–435. View Source
• [2] Elberger, A. J.; Huang, Z.; Speth, R. C. HRP Reacted with the Chromogen o-Tolidine Produces Whole-Cell Reaction Product at Light and Electron Microscope Levels: Negative Effects of Sucrose and Golgi Staining on Benzidine Reactions. Journal of Neuroscience Methods 1992, 45 (3), 227–238. View Source

o-Tolidine (CAS 119-93-7): Highest-Evidence Application Scenarios Supported by Quantitative Differentiation Data

Benzidine Replacement in Clinical Hemoglobin Quantification (Serum and Urine)

Clinical biochemistry laboratories that currently use or have discontinued benzidine-based hemoglobin assays can adopt o-tolidine with documented equivalence in accuracy and reproducibility across the 0–125 mg/100 mL clinical range, with superior performance in urine matrices [4]. This application is supported by a direct head-to-head validation study demonstrating that o-tolidine substitution preserves quantitative results while eliminating reliance on a Group 1 carcinogen [4].

Mycobacterial Niacin Production Testing for Tuberculosis Diagnostics

Reference mycobacteriology laboratories performing the niacin production test for M. tuberculosis identification can replace benzidine–cyanogen bromide with o-tolidine–cyanogen bromide with 99% diagnostic concordance validated on 560 clinical cultures [4]. The pink chromogen produced by o-tolidine is easier to read than the yellow aniline chromogen, reducing inter-observer variability in qualitative scoring [4].

Forensic Presumptive Blood Screening on Fabric Evidence

Forensic serology units requiring a mid-sensitivity presumptive blood test that outperforms Kastle-Meyer (5-fold higher sensitivity at 1:5,000 vs. 1:1,000) and can be deployed without specialized chemiluminescence imaging equipment should select o-tolidine over phenolphthalein-based tests [4]. Performance is substrate-dependent, with optimal sensitivity achieved on thinner fabrics such as denim, linen, and terrycloth [4].

HRP-Based Neuroanatomical Tract-Tracing for Electron Microscopy

Neuroscience investigators requiring whole-cell HRP labeling with uniform cytoplasmic and nucleoplasmic reaction product distribution and unobscured organelle membranes should select o-tolidine as the chromogen for electron microscopic analysis of retrogradely labeled neurons [4]. o-Tolidine is validated as EM-suitable alongside TMB and BDHC but offers superior membrane clarity compared to TMB's crystalloid deposits, making it preferable when ultrastructural preservation of unlabeled synaptic inputs is the priority [4][5].

• [1] Lewis, G. P. Method Using Ortho-Tolidine for the Quantitative Determination of Haemoglobin in Serum and Urine. Journal of Clinical Pathology 1965, 18 (2), 235–239. View Source
• [2] Venkataraman, P.; Prabhakar, R. Niacin Production Test in Mycobacteria: Replacement of Benzidine–Cyanogen Bromide Reagent by o-Tolidine–Cyanogen Bromide. Indian Journal of Tuberculosis 1977, 24 (4), 153–154. View Source
• [3] de Melo, N. Comparison of the Sensitivity of Presumptive Blood Tests Kastle-Meyer, O-Tolidine and Luminol on Six Fabric Substrates. M.S. Thesis, Boston University, 2020. View Source
• [4] Carson, K. A.; Mesulam, M. M. Electron Microscopic Demonstration of Neural Connections Using Horseradish Peroxidase: A Comparison of the Tetramethylbenzidine Procedure with Seven Other Histochemical Methods. Journal of Histochemistry and Cytochemistry 1982, 30 (5), 425–435. View Source
• [5] Elberger, A. J.; Huang, Z.; Speth, R. C. HRP Reacted with the Chromogen o-Tolidine Produces Whole-Cell Reaction Product at Light and Electron Microscope Levels: Negative Effects of Sucrose and Golgi Staining on Benzidine Reactions. Journal of Neuroscience Methods 1992, 45 (3), 227–238. View Source